Cas no 874501-05-0 (methyl 4-amino-2-hydroxy-3,5-diiodobenzoate)

• Product name: methyl 4-amino-2-hydroxy-3,5-diiodobenzoate
• CAS No: 874501-05-0
• MF: C₈H₇I₂NO₃
• MW: 418.955026865005
• CID: 5235386
• PubChem ID: 130700679

methyl 4-amino-2-hydroxy-3,5-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-2-hydroxy-3,5-diiodo-, methyl ester
• methyl 4-amino-2-hydroxy-3,5-diiodobenzoate

• Inchi： 1S/C8H7I2NO3/c1-14-8(13)3-2-4(9)6(11)5(10)7(3)12/h2,12H,11H2,1H3
• InChI Key： IXIARWARQSXLRO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(I)=C(N)C(I)=C1O

Additional information on methyl 4-amino-2-hydroxy-3,5-diiodobenzoate

Recent Advances in the Study of Methyl 4-Amino-2-Hydroxy-3,5-Diiodobenzoate (CAS: 874501-05-0)

The compound methyl 4-amino-2-hydroxy-3,5-diiodobenzoate (CAS: 874501-05-0) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This molecule, characterized by its unique iodinated benzoate structure, has been explored for its role in various therapeutic and diagnostic contexts. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for methyl 4-amino-2-hydroxy-3,5-diiodobenzoate. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for enabling further pharmacological evaluations and potential industrial applications. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for in vivo studies.

In addition to its synthetic accessibility, methyl 4-amino-2-hydroxy-3,5-diiodobenzoate has been investigated for its biological properties. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 demonstrated its inhibitory effects on specific enzymatic pathways involved in inflammatory responses. The compound showed a dose-dependent reduction in pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings open new avenues for the development of therapies targeting chronic inflammatory diseases.

Another significant development is the exploration of methyl 4-amino-2-hydroxy-3,5-diiodobenzoate as a molecular probe. Its iodine-rich structure makes it an excellent candidate for X-ray contrast agents, as reported in a 2023 study in Chemical Communications. The study demonstrated the compound's ability to enhance imaging contrast in preclinical models, with minimal toxicity. This application could revolutionize diagnostic imaging techniques, particularly in areas requiring high-resolution visualization of soft tissues.

Despite these promising findings, challenges remain in the clinical translation of methyl 4-amino-2-hydroxy-3,5-diiodobenzoate. A recent review in Expert Opinion on Drug Discovery (2024) emphasized the need for comprehensive toxicological studies to assess long-term safety and pharmacokinetic profiles. Additionally, further structural modifications may be required to optimize bioavailability and target specificity. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles.

In conclusion, methyl 4-amino-2-hydroxy-3,5-diiodobenzoate (CAS: 874501-05-0) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and diagnostic applications underscore its potential to address unmet medical needs. Future research should focus on addressing the remaining challenges to fully realize its therapeutic and diagnostic potential.